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Compound of Interest

Compound Name: Salicyluric acid-d4

Cat. No.: B12379654 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Salicyluric acid-d4, its synthesis, metabolic relevance, and detailed experimental

protocols for its use. Salicyluric acid-d4 is the deuterated form of salicyluric acid, the primary

metabolite of salicylic acid. Its primary application in research is as an internal standard for the

highly accurate quantification of salicyluric acid in biological samples using mass spectrometry

or nuclear magnetic resonance (NMR) spectroscopy.

Physical and Chemical Properties
Direct experimental data for Salicyluric acid-d4 is not extensively available in the public

domain. However, the physical and chemical properties, with the exception of molecular weight,

are expected to be nearly identical to its non-deuterated counterpart, Salicyluric acid.

Deuteration, the replacement of hydrogen atoms with their heavier isotope deuterium, generally

has a minimal impact on these macroscopic properties.
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Property Value Source

Chemical Name
N-(2-hydroxybenzoyl-d4)-

glycine
Inferred

Synonyms
2-Hydroxyhippuric Acid-d4, N-

Salicyloylglycine-d4
Inferred

CAS Number Not available N/A

Molecular Formula C₉H₅D₄NO₄ Calculated

Molecular Weight 199.20 g/mol Calculated

Appearance
White to off-white crystalline

solid
[1]

Melting Point 164–168 °C [2][3][4]

Solubility

Soluble in Dimethyl Sulfoxide

(DMSO) and

Dimethylformamide (DMF) at

approx. 30 mg/mL. Soluble in

ethanol at approx. 1 mg/mL.

Sparingly soluble in aqueous

buffers. Soluble in water.

[5]

pKa Data not available N/A

LogP 0.95

Note: Most properties are for the non-deuterated Salicyluric acid (CAS: 487-54-7, Molecular

Formula: C₉H₉NO₄, Molecular Weight: 195.17 g/mol ) and serve as a close approximation for

Salicyluric acid-d4.

Synthesis of Salicyluric Acid
The synthesis of Salicyluric acid-d4 would follow the same principles as the synthesis of

Salicyluric acid, with the starting material being Salicylic acid-d4. A general protocol for the

synthesis of the non-deuterated form is as follows:
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Reaction: Glycine + Salicyloyl chloride → Salicyluric acid

Procedure:

A solution of glycine is prepared in 10% sodium hydroxide (NaOH).

Salicyloyl chloride is slowly added to the glycine solution at room temperature with stirring.

The resulting mixture is stirred overnight. The progress of the reaction can be monitored by

Thin Layer Chromatography (TLC) using a mobile phase of hexane:ethyl acetate (7:3).

After the reaction is complete, the mixture is treated with crushed ice.

Concentrated hydrochloric acid (HCl) is added dropwise until the mixture becomes acidic,

leading to the precipitation of the product.

To remove any residual benzoic acid, the mixture can be treated with carbon tetrachloride

(CCl₄), boiled, and then filtered.

The resulting solid is collected, yielding a pinkish-white product.

Metabolic Pathway of Salicylic Acid
Salicyluric acid is the major metabolite of salicylic acid, which in turn is the active metabolite of

aspirin (acetylsalicylic acid). The metabolic process primarily occurs in the liver and involves

the conjugation of salicylic acid with the amino acid glycine. This conjugation reaction is a key

pathway for the detoxification and elimination of salicylates from the body. The resulting

salicyluric acid is then excreted via the kidneys.

Metabolism of Salicylic Acid to Salicyluric Acid
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Caption: Metabolic conversion of Aspirin to Salicyluric Acid for excretion.

Experimental Protocols
Salicyluric acid-d4 is an ideal internal standard for quantitative analysis due to its chemical

similarity to the analyte (salicyluric acid), allowing it to mimic the analyte's behavior during

sample preparation and analysis, while its mass difference allows for its distinct detection.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Deuterated compounds are essential for high-quality proton (¹H) NMR spectroscopy by

minimizing solvent interference. For the analysis of a deuterated compound like Salicyluric
acid-d4 itself, deuterium (²H) NMR can be employed.

General Protocol for ¹H NMR Sample Preparation:

Sample Dissolution: Dissolve an accurate amount of the analyte and the internal standard

(Salicyluric acid-d4) in a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Transfer: Transfer the solution to an NMR tube.

Acquisition: Acquire the ¹H NMR spectrum. The signals from Salicyluric acid-d4 will be

absent in the ¹H spectrum, allowing for clear observation and quantification of the non-

deuterated salicyluric acid.
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General NMR Experimental Workflow
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Caption: A streamlined workflow for quantitative NMR analysis.
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Mass Spectrometry (MS)
Deuterated internal standards are the gold standard in quantitative mass spectrometry,

particularly in liquid chromatography-mass spectrometry (LC-MS), for correcting analytical

variability.

General Protocol for LC-MS/MS Analysis:

Sample Preparation:

To a known volume of the biological sample (e.g., plasma, urine), add a precise amount of

the Salicyluric acid-d4 internal standard solution.

Perform sample cleanup, such as protein precipitation (e.g., with cold acetonitrile) or solid-

phase extraction (SPE), to remove interfering matrix components.

Evaporate the solvent and reconstitute the residue in the mobile phase.

LC-MS/MS Conditions:

LC Column: A suitable reversed-phase column (e.g., C18).

Mobile Phase: A gradient of aqueous and organic solvents (e.g., water with formic acid

and acetonitrile with formic acid).

Ionization Mode: Typically negative electrospray ionization (ESI-).

Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity. This involves monitoring the transition of the precursor ion to a specific product

ion for both the analyte and the deuterated internal standard.

Conclusion
Salicyluric acid-d4 serves as an invaluable tool for researchers in pharmacology, drug

metabolism, and clinical chemistry. Its use as an internal standard enables robust and accurate

quantification of salicyluric acid, facilitating a deeper understanding of salicylate

pharmacokinetics and metabolism. While direct physical and chemical data for the deuterated

form are sparse, the properties of the non-deuterated analogue provide a reliable foundation
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for its application. The experimental protocols outlined in this guide offer a starting point for the

integration of Salicyluric acid-d4 into rigorous analytical methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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